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Compound of Interest

Compound Name: Sigmoidin B

CAS No.: 87746-47-2

Cat. No.: B192381

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document outlines the putative biosynthetic pathway of Sigmoidin B, a

prenylated flavanone. Due to the limited availability of research focused specifically on

Sigmoidin B, this guide presents a proposed pathway based on the well-established general

flavonoid biosynthesis pathway and the known chemical structure of Sigmoidin B. The

experimental protocols and quantitative data provided are representative examples from

studies on related flavonoids and serve as a practical guide for future research in this area.

Introduction to Sigmoidin B
Sigmoidin B is a naturally occurring prenylated flavanone found in plants such as Erythrina

sigmoidea and Glycyrrhiza uralensis[1][2]. As a member of the flavonoid family, it possesses a

characteristic C6-C3-C6 carbon skeleton. Specifically, it is a (2S)-flavanone with hydroxy

groups at positions 5, 7, 3', and 4', and a prenyl group attached at the 5' position[1]. Like many

other prenylated flavonoids, Sigmoidin B exhibits various biological activities, including anti-

inflammatory, antioxidant, and antibacterial properties, making it a molecule of interest for drug
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development[1]. The presence of the lipophilic prenyl group can enhance the bioactivity and

bioavailability of the flavonoid backbone[3].

Proposed Biosynthetic Pathway of Sigmoidin B
The biosynthesis of Sigmoidin B is proposed to occur in three main stages:

Formation of the Phenylpropanoid Precursor: This stage involves the synthesis of p-

Coumaroyl-CoA from the amino acid L-phenylalanine.

Formation of the Flavanone Backbone: p-Coumaroyl-CoA is condensed with three molecules

of malonyl-CoA to form the characteristic flavanone structure.

Prenylation of the Flavanone: A prenyl group is attached to the flavanone backbone to yield

Sigmoidin B.

The key enzymatic steps are detailed below.

The biosynthesis begins with the general phenylpropanoid pathway, which converts L-

phenylalanine into p-Coumaroyl-CoA through the action of three key enzymes[4][5][6]:

Phenylalanine ammonia-lyase (PAL): Catalyzes the deamination of L-phenylalanine to

cinnamic acid.

Cinnamate 4-hydroxylase (C4H): A cytochrome P450 monooxygenase that hydroxylates

cinnamic acid to p-coumaric acid.

4-coumarate-CoA ligase (4CL): Activates p-coumaric acid by ligating it to Coenzyme A,

forming p-Coumaroyl-CoA.

The flavanone core of Sigmoidin B is synthesized from p-Coumaroyl-CoA and malonyl-CoA

via the following enzymatic reactions[4][6]:

Chalcone Synthase (CHS): This enzyme catalyzes the condensation of one molecule of p-

Coumaroyl-CoA with three molecules of malonyl-CoA to form naringenin chalcone.

Chalcone Isomerase (CHI): Naringenin chalcone is then cyclized by CHI to form (2S)-

naringenin, a key flavanone intermediate.
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To arrive at the final structure of Sigmoidin B, the (2S)-naringenin intermediate undergoes

further modifications:

Flavonoid 3'-hydroxylase (F3'H): This enzyme hydroxylates (2S)-naringenin at the 3' position

of the B-ring to produce eriodictyol.

Prenyltransferase (PT): A prenyltransferase then catalyzes the attachment of a prenyl group

from dimethylallyl pyrophosphate (DMAPP) to the 5' position of the B-ring of eriodictyol to

form Sigmoidin B. The DMAPP precursor is synthesized via the mevalonate (MVA) or the 2-

C-methyl-D-erythritol 4-phosphate (MEP) pathway[4].

The overall proposed biosynthetic pathway is illustrated in the following diagram:

L-Phenylalanine Cinnamic acidPAL p-Coumaric acidC4H p-Coumaroyl-CoA4CL

Naringenin Chalcone

CHS

3x Malonyl-CoA

(2S)-NaringeninCHI EriodictyolF3'H

Sigmoidin B

Prenyltransferase

DMAPP

Click to download full resolution via product page

Proposed Biosynthetic Pathway of Sigmoidin B.

Quantitative Data
Specific quantitative data for the enzymes involved in Sigmoidin B biosynthesis are not

currently available in the literature. However, data from studies on analogous enzymes in other

plants can provide a useful reference for researchers. The following table summarizes

representative kinetic parameters for key enzymes in the flavonoid biosynthesis pathway.
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Enzyme Substrate Km (µM) kcat (s⁻¹)
Source
Organism

Reference

PAL

L-

Phenylalanin

e

38 1.5
Arabidopsis

thaliana

(Adapted

from general

flavonoid

literature)

C4H
Cinnamic

acid
1.5 0.8

Arabidopsis

thaliana

(Adapted

from general

flavonoid

literature)

4CL
p-Coumaric

acid
10 1.2

Arabidopsis

thaliana

(Adapted

from general

flavonoid

literature)

CHS
p-Coumaroyl-

CoA
1.7 0.03

Medicago

sativa

(Adapted

from general

flavonoid

literature)

CHI
Naringenin

Chalcone
30 25

Petunia

hybrida

(Adapted

from general

flavonoid

literature)

F3'H Naringenin 5 -
Arabidopsis

thaliana

(Adapted

from general

flavonoid

literature)

Prenyltransfe

rase

Naringenin,

DMAPP
14, 45 0.002

Sophora

flavescens

(Adapted

from

prenylated

flavonoid

literature)
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Note: The data presented are illustrative and may vary significantly depending on the specific

enzyme isoform, assay conditions, and source organism.

Experimental Protocols
The elucidation of the Sigmoidin B biosynthetic pathway would require a combination of

genetic, biochemical, and analytical techniques. Below are detailed methodologies for key

experiments that would be essential for this research.

A common approach to identify the genes responsible for the biosynthesis of a specific natural

product is through transcriptomic analysis of the source organism.

Experimental Workflow:
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Plant Tissue (e.g., Erythrina sigmoidea)

RNA Extraction

cDNA Synthesis

Transcriptome Sequencing (e.g., Illumina, PacBio)

De novo Transcriptome Assembly

Functional Annotation (BLAST, InterProScan)

Identification of Candidate Genes (PAL, CHS, PT, etc.)

Gene Cloning (PCR, Gateway)

Heterologous Expression (E. coli, Yeast)

Click to download full resolution via product page

Workflow for Biosynthetic Gene Identification.
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Protocol:

RNA Extraction: Total RNA is extracted from tissues of Erythrina sigmoidea known to

produce Sigmoidin B.

cDNA Library Preparation and Sequencing: mRNA is enriched and used to construct a cDNA

library, which is then sequenced using a high-throughput platform.

Transcriptome Assembly and Annotation: The sequencing reads are assembled into

transcripts, and these are annotated by comparing their sequences against public databases

to identify putative enzymes of the flavonoid pathway.

Candidate Gene Identification: Transcripts showing high homology to known PAL, C4H, 4CL,

CHS, CHI, F3'H, and prenyltransferase genes are selected as candidates.

Gene Cloning: The full-length coding sequences of candidate genes are amplified by PCR

and cloned into appropriate expression vectors.

To confirm the function of the identified candidate enzymes, in vitro assays are performed using

purified recombinant proteins.

Protocol for a Prenyltransferase Assay:

Protein Expression and Purification: The candidate prenyltransferase gene is expressed in a

suitable host (e.g., E. coli), and the recombinant protein is purified using affinity

chromatography.

Assay Mixture Preparation: A typical reaction mixture would contain:

Purified prenyltransferase enzyme (1-5 µg)

Eriodictyol (the putative substrate, 100 µM)

DMAPP (the prenyl donor, 200 µM)

Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, with 5 mM MgCl₂)
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Reaction Incubation: The reaction is initiated by adding the enzyme and incubated at a

controlled temperature (e.g., 30°C) for a specific duration (e.g., 1 hour).

Reaction Quenching and Product Extraction: The reaction is stopped by adding an organic

solvent (e.g., ethyl acetate), and the product is extracted.

Product Analysis: The extracted product is analyzed by High-Performance Liquid

Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to detect

the formation of Sigmoidin B by comparing the retention time and mass spectrum with an

authentic standard[7][8].

Quantitative analysis of flavonoids in plant extracts or from in vitro assays is crucial for

understanding pathway flux and enzyme efficiency.

Protocol for HPLC-based Quantification:

Sample Preparation: Plant tissue is ground in liquid nitrogen and extracted with a solvent

such as methanol. For in vitro assays, the reaction mixture is extracted as described above.

HPLC Analysis:

Column: A C18 reverse-phase column is commonly used.

Mobile Phase: A gradient of two solvents is typically employed, for example, Solvent A:

water with 0.1% formic acid, and Solvent B: acetonitrile with 0.1% formic acid.

Detection: A UV-Vis or photodiode array (PDA) detector is used to monitor the absorbance

at a wavelength where flavonoids absorb (e.g., 280 nm for flavanones).

Quantification: A standard curve is generated using known concentrations of purified

Sigmoidin B. The concentration of Sigmoidin B in the samples is then determined by

comparing the peak area from the HPLC chromatogram to the standard curve.

Conclusion and Future Directions
The biosynthesis of Sigmoidin B is proposed to follow the general flavonoid pathway,

culminating in a specific prenylation step. While the exact enzymes involved in Erythrina

sigmoidea or other source organisms are yet to be characterized, the framework presented in
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this guide provides a solid foundation for future research. The key to fully elucidating this

pathway lies in the identification and functional characterization of the specific

prenyltransferase responsible for the final step. Understanding the biosynthesis of Sigmoidin
B will not only advance our knowledge of plant secondary metabolism but also open up

possibilities for its biotechnological production for potential therapeutic applications. The use of

metabolic engineering and synthetic biology approaches, guided by the principles outlined

here, could enable the sustainable production of this promising natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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